{7-Oxabicyclo[2.2.1]heptan-1-yl}methanesulfonyl chloride

• IUPAC Name: 7-oxabicyclo[2.2.1]heptan-1-ylmethanesulfonyl chloride
• InChI: InChI=1S/C7H11ClO3S/c8-12(9,10)5-7-3-1-6(11-7)2-4-7/h6H,1-5H2
• InChI Key: AKLYVJZGAHCKOA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1O2)CS(=O)(=O)Cl
• Molecular Formula: C7H11ClO3S
• Molecular Weight: 210.68 g/mol

Description

“{7-Oxabicyclo[2.2.1]heptan-1-yl}methanesulfonyl chloride” is a chemical compound with the CAS Number: 2091597-91-8. It has a molecular weight of 210.68. The IUPAC name for this compound is (7-oxabicyclo[2.2.1]heptan-1-yl)methanesulfonyl chloride.

Synthesis Analysis

The synthesis of 7-Oxabicyclo[2.2.1]heptane derivatives, which are similar to our compound of interest, often involves the Diels–Alder reaction of furans with olefinic or acetylenic dienophiles. These derivatives can be prepared enantiomerically enriched readily.

Molecular Structure Analysis

The InChI code for “{7-Oxabicyclo[2.2.1]heptan-1-yl}methanesulfonyl chloride” is 1S/C7H11ClO3S/c8-12(9,10)5-7-3-1-6(11-7)2-4-7/h6H,1-5H2. This code provides a standard way to encode the compound’s molecular structure.

Scientific Research Applications

Molecular Structure Studies

• The molecular structure of methane sulfonyl chloride has been extensively studied, with research focusing on its geometrical parameters and molecular interactions. For instance, a study by Hargittai & Hargittai (1973) examined the molecular structure of methane sulfonyl chloride in vapors using electron diffraction, providing detailed geometrical parameters and comparing its structure with related compounds (Hargittai & Hargittai, 1973).

Synthesis and Chemical Reactions

• The compound has been used in various synthesis processes. For example, Paquette, Kravetz, & Charumilind (1986) explored the dibromocyclopropanation and Skattebol rearrangement of 2,3-Dimethylene-7-oxabicyclo[2.2.1]heptane, demonstrating its utility in producing fused cyclopentadiene rings (Paquette et al., 1986).

Atmospheric Analysis Applications

• A study by Vierkorn-Rudolph & Bächmann (1981) described a method for determining low concentrations of hydrogen chloride in the atmosphere using 7-oxabicyclo(4.1.0)heptane. This highlights the application of the compound in environmental monitoring (Vierkorn-Rudolph & Bächmann, 1981).

Application in Ionic Liquids and Electrochemical Studies

• Methanesulfonyl chloride forms ionic liquids with aluminum chloride, as demonstrated by Su, Winnick, & Kohl (2001). Their research explored the electrochemical properties of vanadium pentoxide films in this electrolyte, suggesting potential applications in battery technology (Su et al., 2001).

Safety and Hazards

The Material Safety Data Sheet (MSDS) for “{7-Oxabicyclo[2.2.1]heptan-1-yl}methanesulfonyl chloride” can be found on the product page. It’s important to refer to this document for detailed safety and hazard information.

Future Directions

The future directions for “{7-Oxabicyclo[2.2.1]heptan-1-yl}methanesulfonyl chloride” and similar compounds could involve their use in the synthesis of bioactive compounds and natural products. Their bicyclic structure allows the construction of unusual templates and molecular devices of interest for biology and material sciences.